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Compound of Interest

Compound Name: Metasilicate

Cat. No.: B1246114 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of metasilicate, a corrosive material commonly used in laboratory settings. Adherence

to these procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance.

Immediate Safety and Hazard Information
Metasilicates are alkaline and pose significant hazards upon contact.[1] They are corrosive to

metals and can cause severe skin burns and eye damage.[2][3][4][5][6] Inhalation of dust may

lead to respiratory irritation.[2][3][4]
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Parameter Value Notes

UN Number UN3253 or UN3262
For Disodium Trioxosilicate.[2]

[7]

Transport Hazard Class 8 Corrosive Material.[2]

Packing Group III

pH ~12.7 (1% solution) Highly alkaline.[8]

RCRA Hazardous Waste D002 (Corrosivity)

May be classified as

hazardous waste if discarded

in its purchased form.[8]

Personal Protective Equipment (PPE) and First Aid
Required PPE: Before handling metasilicate, all personnel must be equipped with the

following:

Eye Protection: Chemical safety goggles or a full-face shield.[5][8][9]

Hand Protection: Chemical-resistant gloves, such as neoprene or PVC.[2][8][9]

Body Protection: A lab coat or chemical-resistant apron/clothing to prevent skin contact.[2][3]

[5]

Respiratory Protection: In case of inadequate ventilation or when dust is generated, use a

NIOSH-approved dust mask or particle filter.[2][8]

Emergency First Aid Procedures:

If in Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids

open.[5] Remove contact lenses if present and easy to do.[5] Seek immediate medical

attention.[5][8]

If on Skin: Take off immediately all contaminated clothing.[3] Rinse skin with plenty of water

for at least 15 minutes.[8] Seek immediate medical attention.[8]
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult or has stopped, provide artificial respiration.[8] Seek immediate medical

attention.[8]

If Swallowed: Rinse mouth with water.[3] Do NOT induce vomiting.[3][4] Give plenty of water

to drink.[8] Never give anything by mouth to an unconscious person.[8] Seek immediate

medical attention.[4][8]

Operational Plan: Spill and Leak Containment
In the event of a spill, immediate and proper containment is crucial to prevent harm to

personnel and the environment.

Methodology for Spill Cleanup:

Evacuate and Secure: Immediately clear the area of all non-essential personnel.[9] Ensure

the area is well-ventilated.[3]

Don PPE: Before approaching the spill, equip yourself with the full PPE listed above.

Contain the Spill:

For Solid Spills: Carefully sweep or shovel the material into a suitable, labeled, and

corrosion-resistant container for disposal.[4][7][8] Use procedures that avoid generating

dust.[3][4][9]

For Liquid Spills: For small spills, it may be permissible to dilute with a large amount of

water and direct to a sewer, but only if allowed by local regulations.[10] For larger liquid

spills, contain the spill with inert material (e.g., sand, earth) and prevent entry into

waterways or sewers.[3][11] Collect the absorbed material into an appropriate container

for disposal.[11]

Decontaminate: After the material has been removed, flush the spill area with water.[3]

Collect the decontamination runoff for treatment and disposal; do not allow it to enter drains

directly.[2][3] Drains in storage areas should ideally have retention basins for pH adjustment

before discharge.[3]
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Disposal Plan: Step-by-Step Waste Handling
Metasilicate waste must be treated as a hazardous corrosive waste (RCRA D002) and

disposed of according to all federal, state, and local regulations.[8][9][10] Do not empty into

drains or the environment.[2][7]

Protocol for Metasilicate Waste Disposal:

Containerization: Place all metasilicate waste (including spilled material and contaminated

items) into a clearly labeled, corrosive-resistant waste container.[2][3] Suitable containers

include plastic pails or lined metal drums.[9] Keep the container tightly closed.[3][7]

Storage: Store the waste container in a designated, secure area away from incompatible

materials such as acids.[8]

Treatment (Neutralization): Before final disposal, the high pH of the metasilicate waste

should be neutralized.

Slowly and carefully add the metasilicate waste to a large volume of water with constant

stirring to dissipate heat.[8]

While stirring, slowly add a weak acid (e.g., citric acid or acetic acid) to the solution.

Monitor the pH of the solution continuously with a calibrated pH meter.

Continue adding acid until the pH is within the neutral range (typically 6.0-9.0), as required

by your local wastewater authority.

Final Disposal:

Once neutralized, the solution may be eligible for discharge into the sewer system,

pending approval from local authorities. Always verify local regulations first.

Alternatively, the neutralized slurry can be taken to a licensed chemical waste disposal

facility.[3][7]

Arrange for pickup and disposal by a certified hazardous waste contractor. Ensure all

shipping and transport regulations are followed.[2]
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Metasilicate Waste Generated

Wear Full PPE:
- Goggles/Face Shield

- Resistant Gloves
- Protective Clothing

Always

Assess Waste
(Solid or Liquid)

Place in Labeled,
Corrosion-Resistant Container

Neutralization Protocol

Prepare for Treatment

1. Slowly Add to Water
with Constant Stirring

2. Slowly Add Weak Acid
(e.g., Citric Acid)

3. Monitor pH
(Target: 6.0-9.0)

pH > 9.0

Final Disposal

pH is Neutral

Discharge to Sewer
(If Permitted by Local Regulations)

Transport to Licensed
Hazardous Waste Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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